

N-Hydroxy-11-azaartemisinin potential as a therapeutic agent

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *N-Hydroxy-11-azaartemisinin*

CAS No.: 1086409-82-6

Cat. No.: B1141108

[Get Quote](#)

An In-Depth Technical Guide to **N-Hydroxy-11-azaartemisinin**: A Promising Next-Generation Therapeutic Agent

Executive Summary

The rise of drug-resistant pathogens and cancers necessitates the development of novel therapeutic agents with improved efficacy and safety profiles. Artemisinin and its derivatives have long been the cornerstone of antimalarial therapy and have shown considerable promise in oncology. However, their therapeutic potential is increasingly threatened by emerging resistance, driven in part by their metabolic instability and conversion to dihydroartemisinin (DHA), which can induce parasite quiescence.[1] The 11-azaartemisinin scaffold represents a strategic innovation, replacing a key oxygen atom with nitrogen to enhance chemical, thermal, and metabolic stability.[2][3] This guide focuses on **N-Hydroxy-11-azaartemisinin**, a specific analogue with significant therapeutic potential. By exploring its synthesis, mechanism of action, and robust preclinical data, we present a comprehensive case for its development as a next-generation agent for treating malaria, cancer, and potentially other diseases.

Introduction: The Imperative for Novel Artemisinin Analogues

Artemisinin, a sesquiterpene lactone isolated from *Artemisia annua*, is renowned for the endoperoxide bridge that is central to its potent biological activity.^[4] Clinically used derivatives such as artesunate and artemether are mainstays in artemisinin-based combination therapies (ACTs) for malaria.^[5] Despite their success, these first-generation compounds suffer from poor pharmacokinetic properties and metabolic conversion to DHA.^{[2][3]} Resistance to ACTs, linked to mutations in the *Plasmodium falciparum* Kelch 13 (PfK13) protein and the ability of DHA to induce a dormant state in the parasite, is a growing global health crisis.^[6]

This challenge has spurred the development of new artemisinin derivatives designed to overcome these limitations. The 11-azaartemisinins, in which the O-11 atom of the lactone ring is replaced by a nitrogen atom, have emerged as a particularly promising class. This modification creates a more stable lactam ring, prevents metabolism to DHA, and offers a versatile site for further chemical diversification to fine-tune the molecule's therapeutic properties.^{[2][7]} This guide specifically examines the N-hydroxy derivative, a promising prototype for further development.^[8]

The 11-Azaartemisinin Scaffold: A Strategic Advancement

The substitution of oxygen with nitrogen at the 11-position is a critical design choice that confers several advantages over traditional artemisinins.

- **Enhanced Stability:** The resulting lactam structure is more resistant to hydrolysis under acidic conditions, such as in the stomach, which can improve bioavailability.^[7] Furthermore, N-substituted derivatives, particularly those with electron-withdrawing groups, exhibit substantially greater thermal stability, a crucial attribute for deployment in tropical climates.^[9]
- **Metabolic Resilience:** 11-azaartemisinins cannot be metabolized to DHA.^{[2][3]} This is a key advantage, as it sidesteps the DHA-induced parasite quiescence mechanism associated with clinical resistance.^[1] Studies show that 11-azaartemisinin is remarkably stable in human liver microsomes, with a half-life exceeding 150 minutes, in stark contrast to the rapid metabolism of artemether.^{[5][6]}

- **Reduced Neurotoxicity Potential:** While current artemisinins have demonstrated neurotoxicity in animal models, new derivatives with improved metabolic profiles and that do not produce DHA are being investigated to provide a safer alternative.^{[2][3]}
- **Synthetic Versatility:** The nitrogen atom provides a convenient handle for introducing a wide range of functional groups (e.g., hydroxyl, amino, sulfonyl), allowing for the modulation of physicochemical properties and biological activity.^{[8][9][10]}

Synthesis and Characterization of N-Hydroxy-11-azaartemisinin

N-Hydroxy-11-azaartemisinin can be efficiently prepared on a multigram scale from artemisinin, the natural product starting material.^[8] The synthesis involves a two-step, one-pot sequence that is both scalable and robust.

Experimental Protocol: Synthesis of N-Hydroxy-11-azaartemisinin

Objective: To convert artemisinin into **N-Hydroxy-11-azaartemisinin** via reaction with hydroxylamine followed by acid-catalyzed cyclization.

Materials:

- Artemisinin (1)
- Hydroxylamine hydrochloride
- Sodium bicarbonate
- Methanol (MeOH)
- Chloroform (CHCl₃)
- Silica gel
- Sulfuric acid (H₂SO₄), 20% aqueous solution

- 2,4-di-tert-butylphenol (radical inhibitor)
- Standard laboratory glassware and purification apparatus (e.g., column chromatography)



Procedure:

- Step 1: Formation of Hydroxamic Acid Intermediate.
 - Dissolve artemisinin (1.0 eq) in methanol.
 - Add a solution of hydroxylamine, freshly prepared by neutralizing hydroxylamine hydrochloride (1.5 eq) with sodium bicarbonate (1.5 eq) in water, to the artemisinin solution.
 - Stir the reaction mixture at room temperature for 2-3 hours, monitoring the disappearance of the starting material by Thin Layer Chromatography (TLC).
 - Upon completion, remove the methanol under reduced pressure. The resulting crude product is the open-ring hydroxamic acid intermediate.
- Step 2: Acid-Catalyzed Cyclization.
 - Dissolve the crude intermediate from Step 1 in chloroform.
 - Add silica gel (as a solid support) and a catalytic amount of 20% sulfuric acid.
 - To prevent degradation of the endoperoxide bridge by radical pathways, add a small amount of 2,4-di-tert-butylphenol as an inhibitor.[\[11\]](#)
 - Stir the mixture vigorously at room temperature for 4-6 hours, monitoring the formation of the cyclized product by TLC.
 - Upon completion, neutralize the acid with a saturated sodium bicarbonate solution.
 - Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate under reduced pressure.
- Purification:

- Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., ethyl acetate/hexane gradient) to yield pure **N-Hydroxy-11-azaartemisinin**.

Characterization:

- The final product should be characterized using standard analytical techniques, including Nuclear Magnetic Resonance (^1H NMR, ^{13}C NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy to confirm its structure and purity.



[Click to download full resolution via product page](#)

Fig 2. Proposed iron-mediated mechanism of action.

Antimalarial Activity

N-Hydroxy-11-azaartemisinin and its derivatives exhibit potent activity against multiple stages of the malaria parasite's life cycle.

- **Asexual Blood Stages:** N-sulfonyl-11-azaartemisinins show excellent potency against both drug-sensitive (NF54) and drug-resistant (K1, W2) strains of *P. falciparum*, with IC₅₀ values often in the low nanomolar range (<10.5 nM). [1] The most active derivatives demonstrate potency comparable to or greater than clinically used artemisinins. [1][9]* **Transmission Blocking:** Crucially, these compounds are also active against the transmissible late-stage (IV-V) gametocytes of *P. falciparum*. [1] For instance, the 2'-thienylsulfonyl derivative was found to have an IC₅₀ value of 8.7 nM against late-stage gametocytes, highlighting its potential to block malaria transmission—a key goal for eradication efforts. [1]

Anticancer Potential

Artemisinins have demonstrated broad anticancer activity, and 11-azaartemisinin derivatives are emerging as promising candidates, particularly for aggressive cancers like Triple-Negative Breast Cancer (TNBC). [11][12]

- **Cytotoxicity in TNBC:** Hydrazone derivatives of azaartemisinin have shown significant cytotoxicity against TNBC cell lines. Compound 10j in one study exhibited IC₅₀ values of 1.74 μM and 1.64 μM against MDA-MB-231 and MDA-MB-468 cells, respectively—a dramatic improvement over artemisinin itself (IC₅₀ > 100 μM). [12]* **EGFR Inhibition:** Molecular docking studies suggest that these derivatives may act by inhibiting the epidermal growth factor receptor (EGFR), a key signaling protein often dysregulated in cancer. [12] This provides a potential mechanism for their targeted anticancer effect beyond ROS-mediated damage.

Preclinical Evidence and Therapeutic Profile

Preclinical data for the 11-azaartemisinin class, including N-hydroxy and N-amino functionalized prototypes, is highly encouraging.

In Vitro Efficacy

The potency of 11-azaartemisinin derivatives has been established across various cell-based assays.

Compound Class	Target	Cell Line / Strain	IC ₅₀ (nM)	Reference
N-Sulfonyl-11-azaartemisinins	<i>P. falciparum</i> (Asexual)	K1, W2 (Resistant)	<10.5	[1]
(4'-trifluoromethyl)benzenesulfonyl-azaartemisinin	<i>P. falciparum</i> (Asexual)	NF54, K1, W2	2 - 3	[1]
2'-thiophenesulfonyl-azaartemisinin	<i>P. falciparum</i> (Gametocyte)	NF54 (Stage IV-V)	8.7	[1]
Hydrazide derivative (10j)	Triple-Negative Breast Cancer	MDA-MB-231	1740	[12]
Hydrazide derivative (10j)	Triple-Negative Breast Cancer	MDA-MB-468	1640	[12]

In Vivo Antimalarial Studies

In vivo studies in murine models confirm the high potency of these compounds when administered orally.

- Several amino- and hydroxy-functionalized 11-azaartemisinin derivatives demonstrated a high order of activity against multidrug-resistant *Plasmodium yoelii* in Swiss mice. [\[8\]](#)[\[10\]](#)* The biphenyl-based derivative 13f provided 100% protection to infected mice at a dose of 12 mg/kg for 4 days. [\[10\]](#) Other derivatives achieved the same level of protection at doses of 12 or 24 mg/kg. [\[10\]](#)* This compares favorably to the clinically used drug β -arteether, which required a dose of 48 mg/kg for 100% protection in the same model. [\[10\]](#)

Pharmacokinetics and Safety Profile

Pharmacokinetic profiling in mice reveals significant advantages for 11-azaartemisinin compared to traditional derivatives like artemether.

Compound	t _{1/2} (min)	CL(int) (ml/min/kg)	CL(tot) (ml/min/kg)	Bioavailability (F%)	Reference
11-Azaartemisinin	>150	576.9	75.0	14	[5] [6]
Artemether	17.4	855.0	119.7	2	[5] [6]
Artemisone	<10	302.1	42.3	32	[5] [6]

These data highlight the superior metabolic stability of 11-azaartemisinin, characterized by a significantly longer half-life and lower clearance rate compared to artemether. [\[5\]](#)

[\[6\]](#) Furthermore, these compounds generally exhibit low cytotoxicity against human cell lines, with selectivity indices often exceeding 2000 towards asexual malaria parasites, indicating a favorable safety window. [\[1\]](#)

Future Directions and Drug Development

N-Hydroxy-11-azaartemisinin and related analogues represent a validated and promising platform for drug development. Key future steps include:

- **Lead Optimization:** Further structure-activity relationship (SAR) studies are warranted to optimize potency, selectivity, and pharmacokinetic properties. The N-hydroxy group itself can be a site for further derivatization to create prodrugs with enhanced solubility or targeted delivery.
- **Formulation Development:** While possessing improved stability, many artemisinin derivatives have poor aqueous solubility. [\[9\]](#) Advanced formulation strategies, such as the creation of co-crystals or nano-formulations, could significantly enhance solubility and oral bioavailability. [\[11\]](#)
- **Combination Therapy:** As with existing antimalarials, the most effective strategy will likely involve combination therapy. Identifying optimal partner drugs with different mechanisms of action will be crucial to maximize efficacy and prevent the emergence of resistance. [\[5\]](#)[\[6\]](#)
- **Translational Studies:** Advancing the most promising lead candidates into

formal preclinical toxicology studies and subsequent clinical trials is the ultimate goal to validate their therapeutic potential in humans.

Conclusion

N-Hydroxy-11-azaartemisinin stands at the forefront of next-generation artemisinin-based therapeutics. The strategic replacement of the lactone oxygen with a nitrogen atom creates a scaffold with enhanced chemical and metabolic stability, effectively circumventing the key liability of conversion to DHA that compromises current therapies. Supported by compelling preclinical data demonstrating high in vitro and in vivo potency against drug-resistant malaria and aggressive cancers, this class of compounds offers a versatile and robust platform for developing novel treatments. With a clear mechanism of action, a favorable safety profile, and significant advantages over its predecessors, **N-Hydroxy-11-azaartemisinin** is a prime candidate for further development and has the potential to become a vital tool in the global fight against infectious diseases and cancer.

References

- Moyo, P., et al. (2021). Toward New Transmission-Blocking Combination Therapies: Pharmacokinetics of 10-Amino-Artemisinins and 11-Aza-Artemisinin and Comparison with Dihydroartemisinin and Artemether. *Antimicrobial Agents and Chemotherapy*, 65(8). Available at: [\[Link\]](#)
- Torok, D.S., et al. (1995). Synthesis, Reactions, and Biological Activity of 11-Azaartemisinin and Derivatives. *ChemInform*, 27(32). Available at: [\[Link\]](#)
- Sharma, A., et al. (2024). New hydrazide derivatives of N-amino-11-azaartemisinin as promising epidermal growth factor receptor inhibitors for therapeutic development in triple-negative breast cancer. *Archiv der Pharmazie*, e2400466. Available at: [\[Link\]](#)
- Moyo, P., et al. (2021). Toward New Transmission-Blocking Combination Therapies: Pharmacokinetics of 10-Amino-Artemisinins and 11-Aza-Artemisinin and Comparison with Dihydroartemisinin and Artemether. *PubMed*, 34269229. Available at: [\[Link\]](#)
- El-Feraly, F.S., et al. (2000). New Bioactive Azaartemisinin Derivatives. *Molecules*, 5(3), 407-412. Available at: [\[Link\]](#)

- Haynes, R.K., et al. (2014). The Case for Development of 11-Aza-artemisinins for Malaria. Current Topics in Medicinal Chemistry, 13(18), 2443-2459. Available at: [\[Link\]](#)
- Cheuka, P.M., et al. (2017). Activities of 11-Azaartemisinin and N-Sulfonyl Derivatives Against Asexual and Transmissible Malaria Parasites. ChemMedChem, 12(24), 2094-2098. Available at: [\[Link\]](#)
- Singh, C., et al. (2014). Amino- and hydroxy-functionalized 11-azaartemisinins and their derivatives with high order of antimalarial activity against multidrug-resistant Plasmodium yoelii in Swiss mice. Journal of Medicinal Chemistry, 57(6), 2729-2735. Available at: [\[Link\]](#)
- ResearchGate. (2024). Amino- and Hydroxy-Functionalized 11-Azaartemisinins and Their Derivatives. Available at: [\[Link\]](#)
- Haynes, R.K., et al. (2014). The Case for Development of 11-Aza-artemisinins for Malaria. ResearchGate. Available at: [\[Link\]](#)
- Haynes, R.K., et al. (2007). Preparation of N-sulfonyl- and N-carbonyl-11-azaartemisinins with greatly enhanced thermal stabilities: in vitro antimalarial activities. ChemMedChem, 2(10), 1480-1493. Available at: [\[Link\]](#)
- Singh, A.S., et al. (2008). Amino- and hydroxy-functionalized 11-azaartemisinins and their derivatives. Organic Letters, 10(23), 5461-5464. Available at: [\[Link\]](#)
- ResearchGate. (2024). 11-Azaartemisinin and its derivatives. Scientific Diagram. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. Activities of 11-Azaartemisinin and N-Sulfonyl Derivatives against Asexual and Transmissible Malaria Parasites - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)

- 2. The Case for Development of 11-Aza-artemisinins for Malaria - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. [researchgate.net](#) [researchgate.net]
- 4. [researchgate.net](#) [researchgate.net]
- 5. Toward New Transmission-Blocking Combination Therapies: Pharmacokinetics of 10-Amino-Artemisinins and 11-Aza-Artemisinin and Comparison with Dihydroartemisinin and Artemether - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Toward New Transmission-Blocking Combination Therapies: Pharmacokinetics of 10-Amino-Artemisinins and 11-Aza-Artemisinin and Comparison with Dihydroartemisinin and Artemether - PMC [pmc.ncbi.nlm.nih.gov]
- 7. New Bioactive Azaartemisinin Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Amino- and hydroxy-functionalized 11-azaartemisinins and their derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. Preparation of N-sulfonyl- and N-carbonyl-11-azaartemisinins with greatly enhanced thermal stabilities: in vitro antimalarial activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. New orally active amino- and hydroxy-functionalized 11-azaartemisinins and their derivatives with high order of antimalarial activity against multidrug-resistant Plasmodium yoelii in Swiss mice - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. [researchgate.net](#) [researchgate.net]
- 12. New hydrazide derivatives of N-amino-11-azaartemisinin as promising epidermal growth factor receptor inhibitors for therapeutic development in triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [N-Hydroxy-11-azaartemisinin potential as a therapeutic agent]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1141108/docs#n-hydroxy-11-azaartemisinin-potential-as-a-therapeutic-agent>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)